3-Pyridinecarbaldehyde phenylhydrazone
Cat. No. B8629915
M. Wt: 197.24 g/mol
InChI Key: NHYWOFCMLOALEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[NH2:9][NH:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1.[n:1]1[cH:2][c:3]([CH:7]=[O:8])[cH:4][cH:5][cH:6]1>>[n:1]1[cH:2][c:3]([CH:7]=[N:9][NH:10][c:11]2[cH:12][cH:13][cH:14][cH:15][cH:16]2)[cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NNc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1cccnc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=NNc1ccccc1)c1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
